Cas no 5944-41-2 (2-tert-butylpyridine)

2-tert-Butylpyridine is a substituted pyridine derivative characterized by the presence of a tert-butyl group at the 2-position. This structural modification enhances its steric hindrance and electron-donating properties, making it a valuable intermediate in organic synthesis and coordination chemistry. Its high purity and stability under standard conditions ensure consistent performance in applications such as ligand design, catalysis, and pharmaceutical research. The tert-butyl group also improves solubility in nonpolar solvents, facilitating its use in hydrophobic reaction systems. Due to its well-defined reactivity and compatibility with various reagents, 2-tert-butylpyridine is a preferred choice for researchers requiring precise control in synthetic pathways.

2-tert-butylpyridine structure

Product Name:2-tert-butylpyridine

CAS No:5944-41-2

MF:C₉H₁₃N

MW:135.206222295761

MDL:MFCD00023488

CID:375965

PubChem ID:138630

Update Time:2025-06-21

2-tert-butylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-(tert-Butyl)pyridine
- 2-(1,1-dimethylethyl)Pyridine
- 2-tert-butylpyridine
- Pyridine,2-(1,1-dimethylethyl)-
- 2-t-Bu-pyridine
- tert-butylpyridine
- PS-16696
- AKOS006275071
- AMY36542
- InChI=1/C9H13N/c1-9(2,3)8-6-4-5-7-10-8/h4-7H,1-3H
- NS00113901
- MFCD00023488
- 2-(t-Butyl)-pyridine
- A8359
- Pyridine, 2-(1,1-dimethylethyl)-
- 2-t-Butylpyridine
- 2-(t-C4H9)-pyridine
- C75774
- DTXSID00208160
- FT-0693964
- Q209485
- 5944-41-2
- t-Butylpyridine
- C9H13N
- Pyridine,2-(1,1-dimethylethyl)
- SCHEMBL29080
- 2-tert-butyl-pyridine
- CS-0358901
- DB-072641
- pyridine, 2-t-butyl-
- MDL： MFCD00023488
- Inchi： 1S/C9H13N/c1-9(2,3)8-6-4-5-7-10-8/h4-7H,1-3H3
- InChI Key： UUIMDJFBHNDZOW-UHFFFAOYSA-N
- SMILES： N1C=CC=CC=1C(C)(C)C

Computed Properties

Exact Mass: 135.10500
Monoisotopic Mass: 135.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 0.9354 (estimate)
Melting Point: -33°C
Boiling Point: 203.93°C (estimate)
Refractive Index: 1.4891
PSA: 12.89000
LogP: 2.37910

2-tert-butylpyridine Security Information

HazardClass：IRRITANT

2-tert-butylpyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-tert-butylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM170650-1g	2-(tert-butyl)pyridine	5944-41-2	95%	1g	$608	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T69760-250mg	2-TERT-BUTYLPYRIDINE	5944-41-2	98%	250mg	¥2032.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T69760-1g	2-TERT-BUTYLPYRIDINE	5944-41-2	98%	1g	¥4062.0	2023-09-06
TRC	B490750-10mg	2-tert-butylpyridine	5944-41-2		10mg	$ 50.00	2022-06-07
TRC	B490750-50mg	2-tert-butylpyridine	5944-41-2		50mg	$ 115.00	2022-06-07
TRC	B490750-100mg	2-tert-butylpyridine	5944-41-2		100mg	$ 185.00	2022-06-07
Alichem	A029183115-5g	2-(tert-Butyl)pyridine	5944-41-2	95%	5g	$953.44	2023-09-01
Alichem	A029183115-10g	2-(tert-Butyl)pyridine	5944-41-2	95%	10g	$1346.33	2023-09-01
Alichem	A029183115-25g	2-(tert-Butyl)pyridine	5944-41-2	95%	25g	$2177.56	2023-09-01
Chemenu	CM170650-1g	2-(tert-butyl)pyridine	5944-41-2	95%	1g	$333	2023-01-02

2-tert-butylpyridine Suppliers

Amadis Chemical Company Limited

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(CAS:5944-41-2)2-tert-butylpyridine

Order Number:A8359

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:35

Price ($):356.0

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